Cas no 54504-53-9 (4H-Pyrido[1,2-a]pyrimidine-3-acetic acid, 6,7,8,9-tetrahydro-4-oxo-, ethyl ester)

• Product Name: 4H-Pyrido[1,2-a]pyrimidine-3-acetic acid, 6,7,8,9-tetrahydro-4-oxo-, ethyl ester
• CAS No: 54504-53-9
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 2187855
• Update Time: 2023-08-05

4H-Pyrido[1,2-a]pyrimidine-3-acetic acid, 6,7,8,9-tetrahydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-4-oxo-4h-pyrido[1,2-a]pyrimidine-3-acetic acid ethyl ester
• Q63393525
• 4-OXO-6,7,8,9-TETRAHYDRO-4H-PYRIDO(1,2-A)PYRIMIDINE-3-ACETIC ACID ETHYL ESTER
• 4-Oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-acetic acid ethyl ester
• 4H-Pyrido[1,2-a]pyrimidine-3-acetic acid, 6,7,8,9-tetrahydro-4-oxo-, ethyl ester
• GPICITVVVLYZNF-UHFFFAOYSA-N
• 3-Carbethoxymethyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-Carboethoxymethyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• Ethyl (4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-3-yl)acetate #
• 5

• Inchi： 1S/C12H16N2O3/c1-2-17-11(15)7-9-8-13-10-5-3-4-6-14(10)12(9)16/h8H,2-7H2,1H3
• InChI Key： GPICITVVVLYZNF-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)OCC)=CN=C2CCCCN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: -0.1
• Topological Polar Surface Area: 59